6-Fluorovitamin D3

• CAS No.: 91625-75-1
• Molecular Formula: C27H43FO
• Molecular Weight: 402.6 g/mol
• IUPAC Name: (1S,3E)-3-[(2E)-2-[(3R,3aS,7aS)-3a-methyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,6,7,7a-hexahydro-1H-inden-5-ylidene]-1-fluoroethylidene]-4-methylidenecyclohexan-1-ol
• InChI: InChI=1S/C27H43FO/c1-18(2)7-6-8-20(4)25-14-12-22-11-10-21(17-27(22,25)5)15-26(28)24-16-23(29)13-9-19(24)3/h15,18,20,22-23,25,29H,3,6-14,16-17H2,1-2,4-5H3/b21-15+,26-24+/t20-,22-,23+,25-,27+/m1/s1
• InChI Key: UDZMUGUNVYTWDQ-IXWVCVGDSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(C/C(=C/C(=C\3/C[C@H](CCC3=C)O)/F)/CC2)C
• SMILES: CC(C)CCCC(C)C1CCC2C1(CC(=CC(=C3CC(CCC3=C)O)F)CC2)C
• Synonyms: 6-fluoro-vitamin D3; 6-fluorovitamin D3

Description

6-fluorovitamin D3 is a sesquiterpenoid.

Scientific Research Applications

Bone Health and Osteoporosis

• Vitamin D is pivotal in osteoporosis treatment, but the optimal dose is debated. A study comparing high-dose Vitamin D3 (6,500 IU/day) with a standard dose (800 IU/day) in postmenopausal women found no superiority of the high dose in improving bone mineral density (BMD) in the hip and spine. Both doses moderately reduced bone turnover, suggesting potential benefits in bone health and osteoporosis management (Grimnes et al., 2011).

Psoriasis Treatment

• Topical treatments of psoriatic plaques with Vitamin D3 analogues have shown promising results. One study demonstrated that topical 1α,24-dihydroxyvitamin D3 significantly decreased proliferating basal keratinocytes in psoriatic lesions, suggesting its potential as a treatment for plaque-type psoriasis (Glade et al., 1995).

Immunomodulation and Microbiome

• Vitamin D3 has been attributed immunomodulatory properties, influencing the human mucosa-associated and stool microbiome. A study found that Vitamin D3 supplementation altered the gut microbiome in the upper gastrointestinal tract, decreasing the relative abundance of certain bacteria and increasing bacterial richness. This might explain its positive influence on gastrointestinal diseases like inflammatory bowel disease (Bashir et al., 2015).

Respiratory Health

• Vitamin D3 intake has been associated with reduced duration and severity of upper respiratory tract infections (URTIs), indicating its potential role in enhancing immune response and improving quality of life during URTI episodes (Shimizu et al., 2017).

Safety and Dosage in Multiple Sclerosis

• The safety of Vitamin D3 in adults with multiple sclerosis was evaluated, showing that high doses did not cause hypercalcemia or hypercalciuria. This supports the feasibility of using pharmacologic doses of Vitamin D3 in clinical research for multiple sclerosis and potentially other diseases (Kimball et al., 2007).